Cas no 1804358-49-3 (4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804358-49-3
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4832522
• Update Time: 2025-10-31

4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-3-14-7(15-8(10,11)12)6(13)5(4)2-9/h3H,2H2,1H3
• InChI Key： GRUYGRQHEHSJAJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C)C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804358-49-3)

4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804358-49-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its utility in the synthesis of complex molecules and its potential applications in drug discovery and development.

The molecular structure of 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine includes a bromomethyl group, an iodo substituent, a methyl group, and a trifluoromethoxy moiety, all attached to a pyridine ring. The presence of these functional groups endows the compound with a range of chemical reactivity and physical properties that make it valuable in synthetic organic chemistry and medicinal chemistry.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of small molecules for therapeutic applications. 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine has emerged as a key intermediate in the development of novel drugs targeting various diseases. The bromomethyl group can be readily functionalized through substitution reactions, allowing for the introduction of diverse substituents that can modulate the biological activity and pharmacological properties of the final product.

The iodo substituent in 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine is particularly noteworthy due to its utility in radiolabeling studies. Iodine isotopes, such as ¹²⁵I and ¹³¹I, are commonly used in nuclear medicine for diagnostic imaging and therapeutic applications. The ability to incorporate these isotopes into the molecule makes it a valuable tool for studying drug metabolism, biodistribution, and target engagement in vivo.

The trifluoromethoxy group is another critical feature of this compound. Fluorinated moieties are known to enhance the lipophilicity and metabolic stability of small molecules, which can improve their pharmacokinetic profiles. This property is particularly important in the development of drugs that require good oral bioavailability or extended half-lives. Additionally, the trifluoromethoxy group can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

In terms of synthetic applications, 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine has been used as a building block in the synthesis of complex organic molecules. Its reactivity under various reaction conditions allows chemists to construct intricate molecular architectures with high efficiency and selectivity. For example, recent studies have demonstrated the use of this compound in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, which are essential steps in the synthesis of bioactive compounds.

The versatility of 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a lead compound in drug discovery programs. Researchers have investigated its biological activity against various targets, including enzymes, receptors, and ion channels. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in disease pathways, making them attractive candidates for further optimization and development.

In conclusion, 4-(Bromomethyl)-3-iodo-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804358-49-3) is a multifaceted compound with significant potential in both synthetic organic chemistry and medicinal chemistry. Its unique combination of functional groups provides a robust platform for the design and synthesis of novel compounds with diverse applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and diagnostic tools.